Cas no 42580-42-7 (2,5-Bis(trifluoromethyl)benzoic acid)

• Product Name: 2,5-Bis(trifluoromethyl)benzoic acid
• CAS No: 42580-42-7
• MF: C₉H₄F₆O₂
• MW: 258.117283821106
• MDL: MFCD00013249
• CID: 55592
• PubChem ID: 24859498
• Update Time: 2025-04-18

2,5-Bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)benzoic acid
• 2,5-DI(TRIFLUOROMETHYL)BENZOIC ACID
• 2,4-DICHLORO-5-NITRO-6-METHYLPYRIMIDINE
• 2,5-Bis(trifluoromethyl)benzoicacid
• CHEBI:60697
• Benzoic acid, 2,5-bis(trifluoromethyl)-
• CS-W010163
• FT-0610262
• MFCD00013249
• AC-26003
• DTXSID60352951
• EN300-7400846
• 2,5-bis-trifluoromethyl-benzoic acid
• 42580-42-7
• 2,5-Bis(trifluoromethyl)benzoic acid, 98%
• CK2222
• PS-7387
• 2,5-bis(trifluoroformyl)benzoic acid
• A20166
• AM61534
• AKOS005254635
• Q27128435
• SCHEMBL503272
• DTXCID00304015
• DB-050937

• MDL： MFCD00013249
• Inchi： 1S/C9H4F6O2/c10-8(11,12)4-1-2-6(9(13,14)15)5(3-4)7(16)17/h1-3H,(H,16,17)
• InChI Key： PINBPLCVZSKLTF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 258.01200
• Monoisotopic Mass: 258.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.319
• Melting Point: 78-80 °C (lit.)
• Boiling Point: 55.2°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.424
• PSA: 37.30000
• LogP: 3.42240
• Solubility: Not determined

2,5-Bis(trifluoromethyl)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Other Chemical Reagents